Cas no 361171-37-1 (N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide)

N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide structure
361171-37-1 structure
Product Name:N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
CAS No:361171-37-1
MF:C19H19N3O4S2
MW:417.501861810684
CID:6305319
PubChem ID:5235175
Update Time:2024-01-06

N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
    • Oprea1_133477
    • F0737-0296
    • ZINC04174144
    • AKOS001137897
    • SR-01000444946
    • Z30736212
    • N-(4-(5-methylfuran-2-yl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
    • N-[4-(5-METHYLFURAN-2-YL)-1,3-THIAZOL-2-YL]-4-(PYRROLIDINE-1-SULFONYL)BENZAMIDE
    • SR-01000444946-1
    • 361171-37-1
    • N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
    • Inchi: 1S/C19H19N3O4S2/c1-13-4-9-17(26-13)16-12-27-19(20-16)21-18(23)14-5-7-15(8-6-14)28(24,25)22-10-2-3-11-22/h4-9,12H,2-3,10-11H2,1H3,(H,20,21,23)
    • InChI Key: XXKFOQJFVWNEKD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(NC2=NC(=CS2)C2=CC=C(C)O2)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 417.08169844g/mol
  • Monoisotopic Mass: 417.08169844g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 129Ų

N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide Pricemore >>

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